5-(4-tert-butylphenyl)-4-[(2-pyridinylmethylene)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-tert-butylphenyl)-4-(pyridin-2-ylmethylideneamino)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H19N5S/c1-18(2,3)14-9-7-13(8-10-14)16-21-22-17(24)23(16)20-12-15-6-4-5-11-19-15/h4-12H,1-3H3,(H,22,24)
• InChI Key: FAFAWVSGQCLZCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=CC=CC=N3
• Molecular Formula: C18H19N5S
• Molecular Weight: 337.4 g/mol

Description

5-(4-tert-butylphenyl)-4-[(2-pyridinylmethylene)amino]-4H-1,2,4-triazole-3-thiol is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Chemical Synthesis and Pharmaceutical Applications

Compounds with complex structures often serve as intermediates in the synthesis of pharmaceutical products. For instance, aromatic amino compounds and other heterocyclic compounds have been reported to act as intermediates in drug development. Their synthesis, characterization, and the study of their biological activities are critical for the pharmaceutical industry. Although specific applications of "5-(4-tert-butylphenyl)-4-[(2-pyridinylmethylene)amino]-4H-1,2,4-triazole-3-thiol" are not detailed, related chemicals play significant roles in developing novel therapeutic agents (Tao et al., 2022).

Environmental Exposure and Biomonitoring

The assessment of human and environmental exposure to synthetic chemicals is crucial for understanding potential health risks. Studies on compounds like 2-(4-tert-butylbenzyl)propionaldehyde (closely related in terms of having a tert-butylphenyl structure) focus on detecting metabolites in human urine, indicating exposure levels and potential health risks. These studies underscore the importance of monitoring exposure to synthetic compounds through advanced analytical methods (Scherer et al., 2020).

Metabolism and Pharmacokinetics

Understanding the metabolism and disposition of chemicals in the human body is essential for evaluating their safety and efficacy as pharmaceutical agents. Research on compounds such as BMS-690514, an inhibitor of human epidermal growth factor receptors, involves studying its absorption, metabolism, and excretion in humans. These studies provide insights into the drug's pharmacokinetic properties, crucial for drug development and therapeutic application (Christopher et al., 2010).